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Compound of Interest

Compound Name: Avermectin B1b

Cat. No.: B108138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Avermectin B1b is a component of the widely used antiparasitic and insecticidal agent,

Abamectin. Accurate quantification of Avermectin B1b residues in various matrices is crucial

for regulatory compliance, food safety, and environmental monitoring. Sample preparation is a

critical step in the analytical workflow, as complex matrices can interfere with instrumental

analysis, leading to inaccurate results. Solid-phase extraction (SPE) is a robust and selective

technique for sample cleanup, enabling the removal of interfering substances and the

concentration of the analyte of interest prior to analysis by methods such as high-performance

liquid chromatography (HPLC) coupled with mass spectrometry (MS/MS) or ultraviolet (UV)

detection.

This application note provides a detailed protocol for the solid-phase extraction cleanup of

Avermectin B1b from soil samples, adapted from established analytical methods.[1] The

protocol is designed to deliver high recovery and reproducibility, ensuring reliable analytical

results.

Experimental Protocols
Materials and Reagents

Avermectin B1b analytical standard (≥95% purity)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b108138?utm_src=pdf-interest
https://www.benchchem.com/product/b108138?utm_src=pdf-body
https://www.benchchem.com/product/b108138?utm_src=pdf-body
https://www.benchchem.com/product/b108138?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2014-12/documents/der-abamectin-ecm-soil-45906202.pdf
https://www.benchchem.com/product/b108138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile (HPLC grade)

Water (HPLC grade)

Dichloromethane (HPLC grade)

Ammonium hydroxide

SPE Cartridges: Aminopropyl or Octadecylsilanized silica gel (C18) can be used. The

following protocol is based on a general SPE column approach.[1]

Centrifuge and centrifuge tubes

Rotary evaporator

Vortex mixer

Analytical balance

Sample Preparation and Extraction
This protocol is optimized for soil samples. Modifications may be required for other matrices

such as animal tissues, crops, or water.[2][3]

Sample Weighing: Accurately weigh 10.0 g of the homogenized soil sample into a centrifuge

tube.

Extraction:

Add 20 mL of a 70% (v/v) acetonitrile/water solution to the sample.[1]

Shake the mixture vigorously for a specified period (e.g., 1 minute using a high-speed

homogenizer).

Centrifuge the sample at approximately 2500 rpm for 10 minutes to separate the solid and

liquid phases.[3]

Carefully decant and collect the supernatant.
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Repeat the extraction process on the remaining solid residue with another 20 mL of 70%

acetonitrile/water.

Combine the supernatants from both extractions.[1]

Solvent Removal:

Reduce the volume of the combined organic extracts using a rotary evaporator at a

temperature below 40°C.[1][2] Care should be taken to avoid bumping.[1]

Aqueous Sample Preparation:

To the remaining aqueous extract, add acetonitrile and ammonium hydroxide.[1] The

precise volumes may need optimization depending on the specific SPE cartridge and

initial sample extract volume.

Solid-Phase Extraction (SPE) Cleanup
Cartridge Conditioning:

Pass a suitable volume of methanol through the SPE cartridge to wet the stationary

phase.

Equilibrate the cartridge by passing a volume of HPLC-grade water or a solution with a

similar composition to the sample matrix.

Sample Loading:

Load the prepared aqueous sample extract onto the conditioned SPE cartridge at a slow,

controlled flow rate (e.g., approximately 1 drop per second).[1]

Washing:

Wash the cartridge with a solution of 25% acetonitrile in water containing 1% ammonium

hydroxide to remove polar interferences.[1]

Elution:
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Elute the retained Avermectin B1b from the cartridge using an appropriate volume of

dichloromethane.[1]

Final Concentration and Reconstitution:

Evaporate the dichloromethane eluate to dryness using a gentle stream of nitrogen or a

rotary evaporator.

Reconstitute the residue in a known, small volume of an acetonitrile/water mixture suitable

for the subsequent instrumental analysis (e.g., LC-MS/MS).[1]

Data Presentation
The following table summarizes quantitative data for Avermectin B1b analysis from various

studies employing SPE cleanup.

Matrix
Fortific
ation
Level

Numbe
r of
Tests

Recov
ery
Range
(%)

Mean
Recov
ery (%)

Relativ
e
Standa
rd
Deviati
on
(RSD)
(%)

Limit
of
Quanti
tation
(LOQ)

Analyti
cal
Metho
d

Refere
nce

Soil
0.5

µg/kg
5

75.5 -

93.2
83.7 8.4

0.5

µg/kg

LC-

MS/MS
[1]

Soil 5 µg/kg 5
87.6 -

98.2
94.1 4.6

0.5

µg/kg

LC-

MS/MS
[1]

Water

Not

Specifie

d

- -

70-120

(guideli

ne)

≤20

(guideli

ne)

0.05

µg/L

LC-

MS/MS
[4]

Crops

Not

Specifie

d

- - - -
0.002

ppm

LC-

MS/MS
[3]
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Note: Recovery values for water were noted to be initially low (≤60%) but were improved by

reducing the HPLC injection volume to mitigate matrix suppression.[4]

Experimental Workflow
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Solid-Phase Extraction

1. Sample Weighing
(10g Homogenized Soil)

2. First Extraction
(20mL 70% ACN/Water)

3. Centrifugation
(2500 rpm, 10 min)

Collect Supernatant 4. Second Extraction
(20mL 70% ACN/Water)

6. Combine Supernatants

5. Centrifugation
(2500 rpm, 10 min)

Collect Supernatant

7. Rotary Evaporation
(Remove Organic Solvent)

8. Prepare Aqueous Extract
(Add ACN & NH4OH)

9. SPE Conditioning
(Methanol, Water)

10. Sample Loading
(~1 drop/sec)

11. Washing
(25% ACN/Water + 1% NH4OH)

12. Elution
(Dichloromethane)

13. Evaporation to Dryness

14. Reconstitution
(ACN/Water)

15. Instrumental Analysis
(LC-MS/MS)

Click to download full resolution via product page

Caption: Workflow for Avermectin B1b extraction and SPE cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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